- Total Synthesis of Hypermodified Epothilone Analogs with Potent in Vitro Antitumor Activity, Organic Letters, 2008, 10(6), 1183-1186
Cas no 90915-18-7 (1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid)
1,2-Dimethyl-1H-1,3-benzodiazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative with a benzodiazole core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both carboxylic acid and dimethyl-substituted benzodiazole moieties enhances its reactivity, enabling selective functionalization. This compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features make it suitable for applications in medicinal chemistry, where it can serve as a scaffold for developing bioactive molecules. The compound’s purity and well-defined chemical properties ensure reproducibility in research and industrial processes.
90915-18-7 structure
Product Name:1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid
CAS No:90915-18-7
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD01240945
CID:798956
PubChem ID:845260
Update Time:2025-06-08
1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Dimethyl-1H-benzo[d]imidazole-5-carboxylic acid
- 1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid
- 1H-Benzimidazole-5-carboxylicacid, 1,2-dimethyl-
- 1H-Benzimidazole-5-carboxylicacid,1,2-dimethyl-(9CI)
- 1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid
- 1,2-dimethyl-1H-benzimidazole-5-carboxylic acid
- 1,2-dimethylbenzimidazole5-carboxylic acid
- HMS1680J02
- 1,2-Dimethylbenzodiazole-5-carboxylic acid
- YEOZQWRDUXNFTF-UHFFFAOYSA-N
- BB 0216368
- V8952
- 1h-benzimidazole-5-carboxylic acid,1,2-dimethyl-
- 1H-Benzimidazole-5-carboxyli
- 1,2-Dimethyl-1H-benzimidazole-5-carboxylic acid (ACI)
- 5-Benzimidazolecarboxylic acid, 1,2-dimethyl- (7CI)
- 1,2-Dimethylbenzimidazole-5-carboxylic acid
- AKOS000732730
- 90915-18-7
- EN300-304866
- MFCD01240945
- 1,2-Dimethyl-1H-benzimidazole-5-carboxylic acid, AldrichCPR
- 1,2-Dimethyl-1H-benzo[d]imidazole-5-carboxylicacid
- SCHEMBL554569
- F14527
- CS-17315
- 1,2-dimethyl-1,3-benzodiazole-5-carboxylic acid
- DTXSID90357136
- CS-W004218
-
- MDL： MFCD01240945
- Inchi： 1S/C10H10N2O2/c1-6-11-8-5-7(10(13)14)3-4-9(8)12(6)2/h3-5H,1-2H3,(H,13,14)
- InChI Key： YEOZQWRDUXNFTF-UHFFFAOYSA-N
- SMILES： O=C(C1C=C2N=C(C)N(C2=CC=1)C)O
Computed Properties
- Exact Mass: 190.07400
- Monoisotopic Mass: 190.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
- XLogP3: 1.4
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 436.2±18.0 °C at 760 mmHg
- Flash Point: 217.6±21.2 °C
- PSA: 55.12000
- LogP: 1.57990
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155426-5g |
1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid |
90915-18-7 | 95% | 5g |
$320 | 2021-06-08 | |
| Chemenu | CM155426-10g |
1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid |
90915-18-7 | 95% | 10g |
$533 | 2021-06-08 | |
| Fluorochem | 043707-1g |
1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid |
90915-18-7 | 95% | 1g |
￡136.00 | 2022-03-01 | |
| Fluorochem | 043707-5g |
1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid |
90915-18-7 | 95% | 5g |
￡405.00 | 2022-03-01 | |
| Fluorochem | 043707-10g |
1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid |
90915-18-7 | 95% | 10g |
￡750.00 | 2022-03-01 | |
| Chemenu | CM155426-5g |
1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid |
90915-18-7 | 95%+ | 5g |
$372 | 2024-07-20 | |
| Chemenu | CM155426-10g |
1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid |
90915-18-7 | 95%+ | 10g |
$655 | 2024-07-20 | |
| Chemenu | CM155426-500mg |
1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid |
90915-18-7 | 95%+ | 500mg |
$*** | 2023-05-29 | |
| Chemenu | CM155426-1g |
1,2-Dimethyl-1H-benzoimidazole-5-carboxylic acid |
90915-18-7 | 95%+ | 1g |
$94 | 2024-07-20 | |
| Apollo Scientific | OR954338-1g |
1,2-Dimethylbenzodiazole-5-carboxylic acid |
90915-18-7 | 98% | 1g |
£150.00 | 2025-02-21 |
1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Methanol ; reflux; 1 h, reflux; reflux → 0 °C
Reference
1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Raw materials
1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Preparation Products
1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
90915-18-7 (1,2-dimethyl-1H-1,3-benzodiazole-5-carboxylic acid) Related Products
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